Cas no 1091598-63-8 (Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-N-(phenylmethyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-N-(phenylmethyl)-
• CAS No: 1091598-63-8
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• CID: 6092043
• PubChem ID: 44589880
• Update Time: 2025-05-19

Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-N-(phenylmethyl)-
• BDBM50275792
• 1091598-63-8
• CHEMBL452406
• N-benzyl-5-chloropyrazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C13H11ClN4/c14-11-8-13(18-12(17-11)6-7-16-18)15-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： IFDHYEGUTZWRTK-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C(NCC1=CC=CC=C1)=CC(Cl)=N2

Computed Properties

• Exact Mass: 258.0672241g/mol
• Monoisotopic Mass: 258.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 3.00±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-N-(phenylmethyl)-

Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-N-(phenylmethyl)- (CAS No. 1091598-63-8): A Comprehensive Overview of Its Properties and Applications

The compound Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-N-(phenylmethyl)- (CAS No. 1091598-63-8) is a heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural framework, combining a pyrazolo[1,5-a]pyrimidine core with a 5-chloro substitution and a phenylmethyl group, makes it a versatile scaffold for designing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The Pyrazolo[1,5-a]pyrimidin-7-amine derivative has emerged as a promising candidate due to its ability to modulate key signaling pathways. For instance, its 5-chloro moiety enhances binding affinity to certain enzyme active sites, while the N-(phenylmethyl) side chain improves pharmacokinetic properties. These features align with current trends in precision medicine, where molecular specificity is paramount.

The synthesis of CAS No. 1091598-63-8 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. This aligns with the broader industry shift toward green chemistry, as researchers seek to minimize waste and reduce environmental impact. The compound's structure-activity relationship (SAR) has also been extensively studied, revealing insights into how subtle modifications can enhance efficacy or reduce off-target effects.

From a commercial perspective, Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-N-(phenylmethyl)- is often sourced by pharmaceutical companies and academic institutions for high-throughput screening (HTS) campaigns. Its inclusion in compound libraries underscores its relevance in drug repurposing efforts, a cost-effective strategy to identify new therapeutic uses for existing molecules. Additionally, the rise of artificial intelligence (AI) in drug discovery has further highlighted the value of such scaffolds, as predictive algorithms can rapidly assess their potential against novel biological targets.

Beyond its pharmaceutical applications, CAS No. 1091598-63-8 has also been investigated in material science. Its conjugated aromatic system and electron-rich heterocycles make it a candidate for developing organic semiconductors or fluorescent probes. This interdisciplinary appeal reflects the compound's adaptability to diverse research needs, a trait highly sought after in today's innovation-driven landscape.

In summary, Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-N-(phenylmethyl)- represents a compelling example of how heterocyclic chemistry continues to drive advancements in science and technology. Its dual utility in life sciences and materials engineering positions it as a molecule of enduring interest, particularly as the scientific community embraces more integrated and sustainable approaches to research and development.